![molecular formula C2H3N3O B1215337 Methylnitrosocyanamide CAS No. 33868-17-6](/img/structure/B1215337.png)
Methylnitrosocyanamide
Overview
Description
Methylnitrosocyanamide is a potent carcinogen . It has been used in experiments to induce revertants in a strain of Escherichia coli carrying an amber mutation in a gene for tryptophan (trp) biosynthesis and an ochre mutation in a gene for alkaline phosphatase biosynthesis .
Chemical Reactions Analysis
This compound has been found to preferentially induce GC → AT transition mutations . Other base substitution mutations are also induced but at about 10% of this frequency .Scientific Research Applications
Mutagenic Action and Carcinogenicity
Methylnitrosocyanamide (MNC) has been extensively studied for its mutagenic action and carcinogenicity. Research by Hidaka et al. (1978) demonstrated that MNC induced mutations predominantly in suppressor genes, particularly in gene supE, in a strain of Escherichia coli. This suggests that MNC preferentially induces GC to AT transition mutations, though other base substitution mutations can also occur (Hidaka, Ishizawa, Otsuji, & Endo, 1978). Similarly, Ochi and Umeda (1977) found that MNC was significantly more potent than N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) in inducing chromosome aberration and mutation in cultured mammalian cells (Ochi & Umeda, 1977).
Mutagenicity in Food Components
Endo and Takahashi (1973) identified MNC as the active principle responsible for the mutagenicity of methylguanidine when nitrosated in weakly acidic conditions, such as in simulated gastric juice. They found that MNC's mutagenic activity was significantly higher than that of N-methyl-N'-nitro-N-nitrosoguanidine under neutral pH (Endo & Takahashi, 1973).
Chromosomal and Genetic Alterations
Research also shows that MNC can induce chromosomal aberrations and mutations. Inui and Taketomi (1977) observed that MNC caused a marked increase in mutations and chromosomal aberrations in Syrian hamster embryonic cells, similar to the effects of MNNG (Inui & Taketomi, 1977).
Formation and Stability in Various Conditions
Ishizawa et al. (1979) investigated the formation of MNC from methylguanidine and sodium nitrite in simulated gastric juice and in the stomachs of rats. They found that the initial rate of MNC formation was directly proportional to the molar ratio of reactants and that MNC decomposed rapidly in acidic conditions, suggesting a potential in vivo significance of MNC formation (Ishizawa, Utsunomiya, Kinoshita, & Endo, 1979).
Carcinogenicity and Toxicity in Animal Models
Fukushima et al. (1977) studied the effect of iodoacetamide or Tween 60 on the carcinogenicity of MNC in rats, observing a significant increase in the incidence of tumors in rats treated with MNC and iodoacetamide simultaneously. This indicates MNC's carcinogenic potential under certain conditions (Fukushima, Hibino, Shibata, Tsuda, Shirai, Takahashi, & Ito, 1977).
Mechanism of Action
Properties
IUPAC Name |
methyl(nitroso)cyanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3N3O/c1-5(2-3)4-6/h1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHOYZNRIPLSCPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C#N)N=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8020884 | |
Record name | Methylnitrosocyanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8020884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
85.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33868-17-6 | |
Record name | N-Methyl-N-nitrosocyanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33868-17-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methylnitrosocyanamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033868176 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methylnitrosocyanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8020884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | METHYLNITROSOCYANAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5FK4E5UN7F | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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